Cas no 61149-81-3 (Benzenamine, N,N-dimethyl-2,4,5-trinitro-)

• Product Name: Benzenamine, N,N-dimethyl-2,4,5-trinitro-
• CAS No: 61149-81-3
• MF: C₈H₈N₄O₆
• MW: 256.17232131958
• CID: 490553
• PubChem ID: 12288637
• Update Time: 2025-04-19

Benzenamine, N,N-dimethyl-2,4,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-2,4,5-trinitro-
• N,N-dimethyl-2,4,5-trinitroaniline
• DTXSID50484735
• 61149-81-3

• Inchi： 1S/C8H8N4O6/c1-9(2)5-3-7(11(15)16)8(12(17)18)4-6(5)10(13)14/h3-4H,1-2H3
• InChI Key： OHNAUHFHKICQEB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=CC=1N(C)C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 256.04444
• Monoisotopic Mass: 256.04438399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 132.66